N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide

• Molecular Formula: C16H17BrN2O3S
• Molecular Weight: 397.3 g/mol
• IUPAC Name: N-[3-[[2-(4-bromophenoxy)acetyl]amino]propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17BrN2O3S/c17-12-4-6-13(7-5-12)22-11-15(20)18-8-2-9-19-16(21)14-3-1-10-23-14/h1,3-7,10H,2,8-9,11H2,(H,18,20)(H,19,21)
• InChI Key: KZWSPVFLDALWJM-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)NCCCNC(=O)COC2=CC=C(C=C2)Br

Description

N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide, also known as BPTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTC is a thiophene derivative that has been synthesized through various methods.

Mechanism of Action

N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide exerts its therapeutic effects through various mechanisms, including the inhibition of specific enzymes and receptors. N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has also been found to modulate the activity of G protein-coupled receptors (GPCRs), which are involved in various physiological processes.
Biochemical and Physiological Effects:
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been found to have various biochemical and physiological effects, including the modulation of gene expression, the inhibition of cell proliferation, and the protection of neurons from oxidative stress. N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has also been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has several advantages for lab experiments, including its stability and solubility in various solvents. However, N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has limitations, including its toxicity and the need for further optimization of its synthesis method.

Future Directions

The potential therapeutic applications of N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide are vast, and future research should focus on the optimization of its synthesis method, the identification of its molecular targets, and the development of novel therapeutic agents based on N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide. Additionally, further studies are needed to investigate the safety and efficacy of N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide in preclinical and clinical settings.
Conclusion:
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide is a promising chemical compound that has potential therapeutic applications in various diseases. Its synthesis method has been optimized through various methods, and its mechanism of action has been extensively studied. Future research should focus on the optimization of its synthesis method, the identification of its molecular targets, and the development of novel therapeutic agents based on N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide.

Synthesis Methods

The synthesis of N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide involves the reaction of 4-bromophenol with acetyl chloride to form 4-bromophenyl acetate. This intermediate product is then reacted with 3-aminopropylthiophene-2-carboxamide to form N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide. The synthesis of N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been optimized through various methods, including microwave-assisted synthesis, which has been found to be more efficient and cost-effective.

Scientific Research Applications

N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In Alzheimer's disease, N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been found to inhibit the formation of amyloid-beta plaques, which are the hallmark of the disease. In Parkinson's disease, N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)thiophene-2-carboxamide has been found to protect dopaminergic neurons from oxidative stress, which is implicated in the pathogenesis of the disease.